Cas no 849805-07-8 (6-fluoro-2,3,4,9-tetrahydro-1H-Carbazol-3-amine)

6-fluoro-2,3,4,9-tetrahydro-1H-Carbazol-3-amine structure
849805-07-8 structure
Product Name:6-fluoro-2,3,4,9-tetrahydro-1H-Carbazol-3-amine
CAS No:849805-07-8
MF:C12H13FN2
MW:204.243426084518
CID:1118867
PubChem ID:65332916
Update Time:2025-04-20

6-fluoro-2,3,4,9-tetrahydro-1H-Carbazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 6-fluoro-2,3,4,9-tetrahydro-1H-Carbazol-3-amine
    • 6-FLUORO-2,3,4,9-TETRAHYDRO-1H-CARBAZOL-3-YLAMINE
    • SCHEMBL833781
    • 849805-07-8
    • AKOS014668031
    • Inchi: 1S/C12H13FN2/c13-7-1-3-11-9(5-7)10-6-8(14)2-4-12(10)15-11/h1,3,5,8,15H,2,4,6,14H2
    • InChI Key: FLWBNEZLFUQLOX-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C1=C(CCC(C1)N)N2

Computed Properties

  • Exact Mass: 204.10627659g/mol
  • Monoisotopic Mass: 204.10627659g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 41.8Ų
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